Cas no 72572-18-0 (6-Ethyl-1H-benzo[d]imidazole)

6-Ethyl-1H-benzo[d]imidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with an ethyl group at the 6-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The ethyl substitution enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under various reaction conditions makes it suitable for further functionalization, such as N-alkylation or metal-catalyzed cross-coupling. The compound’s rigid aromatic system also contributes to its utility in coordination chemistry, acting as a ligand for transition metals. High purity grades are available for research and industrial use, ensuring reproducibility in complex syntheses.

6-Ethyl-1H-benzo[d]imidazole structure

Product Name:6-Ethyl-1H-benzo[d]imidazole

CAS No:72572-18-0

MF:C₉H₁₀N₂

MW:146.189101696014

CID:549797

PubChem ID:18949485

Update Time:2025-06-07

6-Ethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

- 6-Ethyl-1H-benzo[d]imidazole
- 1H-Benzimidazole,5-ethyl- (9CI)
- 6-ethyl-1H-Benzimidazole
- AKOS017413541
- 72572-18-0
- 6-ethyl-1H-1,3-benzodiazole
- SCHEMBL763175
- Inchi： 1S/C9H10N2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h3-6H,2H2,1H3,(H,10,11)
- InChI Key： LKXXWIRKYZPMMS-UHFFFAOYSA-N
- SMILES： N1C=NC2=CC=C(C=C12)CC

Computed Properties

Exact Mass: 146.0845
Monoisotopic Mass: 146.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 28.7A^2

Experimental Properties

PSA: 28.68

6-Ethyl-1H-benzo[d]imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153660-1g	6-ethyl-1H-benzo[d]imidazole	72572-18-0	95%	1g	$574	2021-06-09
Alichem	A069002295-1g	6-Ethyl-1H-benzo[d]imidazole	72572-18-0	95%	1g	$524.70	2023-09-01
Chemenu	CM153660-1g	6-ethyl-1H-benzo[d]imidazole	72572-18-0	95%	1g	$***	2023-05-29
Cooke Chemical	BD8634347-1g	6-Ethyl-1H-benzo[d]imidazole	72572-18-0	95+%	1g	RMB 2772.00	2025-02-21